Cas no 1807055-87-3 (5-Iodo-2-(trifluoromethyl)isonicotinic acid)
5-Iodo-2-(trifluoromethyl)isonicotinic acid is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its structure, featuring both an iodo substituent and a trifluoromethyl group, enhances reactivity and stability, making it a valuable intermediate in cross-coupling reactions and heterocyclic synthesis. The trifluoromethyl group contributes to improved lipophilicity and metabolic resistance, while the iodine atom facilitates further functionalization via metal-catalyzed transformations. This compound is particularly useful in the development of bioactive molecules, including potential drug candidates and crop protection agents. Its high purity and well-defined properties ensure consistent performance in synthetic applications.
1807055-87-3 structure
Product Name:5-Iodo-2-(trifluoromethyl)isonicotinic acid
CAS No:1807055-87-3
MF:C7H3F3INO2
MW:317.00390458107
CID:4907054
Update Time:2025-10-23
5-Iodo-2-(trifluoromethyl)isonicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Iodo-2-(trifluoromethyl)isonicotinic acid
-
- Inchi： 1S/C7H3F3INO2/c8-7(9,10)5-1-3(6(13)14)4(11)2-12-5/h1-2H,(H,13,14)
- InChI Key： CWASRXWJRJDAFL-UHFFFAOYSA-N
- SMILES： IC1=CN=C(C(F)(F)F)C=C1C(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 234
- XLogP3: 1.9
- Topological Polar Surface Area: 50.2
5-Iodo-2-(trifluoromethyl)isonicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029004269-250mg |
5-Iodo-2-(trifluoromethyl)isonicotinic acid |
1807055-87-3 | 95% | 250mg |
$1,029.00 | 2022-03-31 | |
| Alichem | A029004269-500mg |
5-Iodo-2-(trifluoromethyl)isonicotinic acid |
1807055-87-3 | 95% | 500mg |
$1,769.25 | 2022-03-31 | |
| Alichem | A029004269-1g |
5-Iodo-2-(trifluoromethyl)isonicotinic acid |
1807055-87-3 | 95% | 1g |
$3,068.70 | 2022-03-31 |
5-Iodo-2-(trifluoromethyl)isonicotinic acid Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
1807055-87-3 (5-Iodo-2-(trifluoromethyl)isonicotinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
